Cas no 109667-42-7 (11-benzyl-7,11-diazatricyclo[7.3.1.0,]trideca-2,4-dien-6-one)

• Product Name: 11-benzyl-7,11-diazatricyclo[7.3.1.0,]trideca-2,4-dien-6-one
• CAS No: 109667-42-7
• CID: 2886931
• Update Time: 2025-10-28

11-benzyl-7,11-diazatricyclo[7.3.1.0,]trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 11-benzyl-7,11-diazatricyclo[7.3.1.0,]trideca-2,4-dien-6-one

Additional information on 11-benzyl-7,11-diazatricyclo[7.3.1.0,]trideca-2,4-dien-6-one

11-Benzy-7,11-Diazatricyclo[7.3.1.0]Trideca-2,4-Dien-6-One: A Comprehensive Overview

The compound 109667-42-7, also known as 11-benzyl-7,11-diazatricyclo[7.3.1.0]trideca-2,4-dien-6-one, is a highly specialized organic molecule with a complex bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug design and material science.

Structure and Synthesis

The molecule features a tricyclic framework with two nitrogen atoms at positions 7 and 11, giving it a diazatricyclo structure. The presence of a benzyl group at position 11 adds to its complexity and functional diversity. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving cyclization reactions and selective functional group transformations.

Chemical Properties

109667-42-7 exhibits remarkable stability under various chemical conditions, making it suitable for applications in harsh environments. Its electronic properties, including conjugation within the tricyclic system, contribute to its ability to act as a versatile building block in organic synthesis.

Applications in Drug Design

The compound has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its potential as a lead compound for anti-inflammatory and anticancer drug development.

Role in Material Science

Beyond pharmacology, 109667-42-7 has found applications in material science as a precursor for advanced materials such as polymers and high-performance composites. Its ability to form stable frameworks makes it an attractive candidate for use in lightweight materials with high mechanical strength.

Future Directions

Ongoing research is focused on optimizing the synthesis of 109667-42-7 to enhance its scalability for industrial applications. Additionally, investigations into its biological activity are expected to uncover new therapeutic potentials.